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Compound of Interest

Compound Name: Pyridin-4-ol hydrochloride

CAS No.: 26192-55-2

Cat. No.: B7981235

Get Quote

Executive Summary & Strategic Context
In pharmaceutical synthesis, Pyridin-4-ol Hydrochloride (C₅H₅NO · HCl) is a critical

intermediate.[1] However, its characterization is frequently complicated by two factors:

Keto-Enol Tautomerism: The equilibrium between 4-hydroxypyridine and 4-pyridone.[1][2][3]

Hygroscopicity: The hydrochloride salt's tendency to absorb atmospheric moisture, skewing

analytical data.[1]

While HPLC is the standard for organic purity, it often fails to characterize the salt form

accurately because the HCl moiety dissociates in the mobile phase. Elemental Analysis (EA)

remains the definitive method for validating the salt stoichiometry and solvation state.[1] This

guide compares EA against alternative techniques (HPLC, qNMR) and provides a robust

calculation framework.
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To validate a sample, one must first establish the theoretical baseline.[1] Note that while the

structure changes between tautomers, the elemental composition remains identical.

Structural Parameters[1][4]
Empirical Formula: C₅H₆ClNO[1][4][5]

Molecular Weight (MW): 131.56 g/mol [5]

Component Breakdown:

Pyridin-4-ol (Free Base): C₅H₅NO (MW: 95.10)[1][6]

Hydrochloric Acid: HCl (MW: 36.46)

Theoretical Composition (Anhydrous)
The target values for a pure, anhydrous 1:1 hydrochloride salt are calculated as follows:

Element Count Atomic Mass Total Mass
%
Composition
(w/w)

Carbon (C) 5 12.011 60.055 45.65%

Hydrogen (H) 6 1.008 6.048 4.60%

Nitrogen (N) 1 14.007 14.007 10.65%

Chlorine (Cl) 1 35.45 35.45 26.95%

Oxygen (O) 1 15.999 15.999 12.16%

Total 131.56 100.00%

Comparative Analysis: EA vs. Alternatives
This section objectively compares Elemental Analysis against HPLC and NMR for this specific

compound, highlighting why EA is indispensable for salt validation.
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Table 1: Diagnostic Utility Comparison
Feature

Elemental Analysis

(EA)

HPLC (Reverse

Phase)

¹H qNMR (DMSO-

d₆)

Primary Detection

Mass fraction of

elements (C, H, N,

Cl).

UV absorbance of the

aromatic ring.[1]
Proton environments.

Salt Validation

High. Directly confirms

presence and ratio of

Cl to N.

None. HCl

dissociates; Cl⁻ is

transparent to UV.[1]

Medium. Can detect

acidic protons but

exchange broadening

is common.[1]

Hydrate Detection
High. Excess %H and

%O indicates water.[1]

Low. Water elutes with

solvent front.[1]

High. Distinct water

peak (if solvent is dry).

[1]

Purity Type

Bulk material purity

(includes inorganics).

[1]

Chromatographic

purity (organic

impurities only).[1]

Structural identity &

molar ratio.[1][7][8]

Blind Spot

Cannot identify which

organic impurity is

present.

Cannot see inorganic

salts (NaCl) or

moisture.[1]

Low sensitivity for

trace inorganic

contaminants.[1]

The "Alternative Hypothesis" Scenarios
When EA results deviate from the theoretical values derived in Section 2.2, the sample likely

exists in an alternative state. Use these calculated baselines for diagnosis:

Scenario A: The Monohydrate (C₅H₆ClNO · H₂O)

Effect: The addition of water (MW 18.015) dilutes the Carbon and Nitrogen percentages

while boosting Hydrogen.

New MW: 149.58 g/mol [1]

Target:C: 40.14% | H: 5.39% | N: 9.36%[1]
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Scenario B: The Free Base (Incomplete Salt Formation)

Effect: If the reaction failed to fully protonate the pyridine, the Cl% will be significantly

lower than 26.95%, and C% will rise toward 63.15% (pure free base).

Experimental Protocol: Handling & Analysis
Objective: Obtain accurate EA data for a hygroscopic hydrochloride salt.

Step-by-Step Methodology
Pre-Drying (Crucial):

Pyridin-4-ol HCl is hygroscopic.[1][9] Standard lab atmosphere weighing will result in

artificially high %H and low %C/N.[1]

Protocol: Dry sample in a vacuum oven at 60°C for 4 hours over P₂O₅ or silica desiccant.

Verification: Confirm constant weight before analysis.[1]

Encapsulation:

Use Tin (Sn) capsules for combustion analysis.[1] Tin provides a strong exothermic flash

(reaching ~1800°C) essential for fully decomposing the stable pyridine ring.[1]

Note: Avoid silver capsules unless analyzing specifically for Oxygen, as Ag interferes with

Cl detection in some setups.[1]

Combustion Parameters:

Furnace Temperature: ≥ 980°C.[1]

Carrier Gas: Helium (High Purity >99.995%).[1]

Oxygen Boost: 2-3 seconds injection to ensure complete oxidation of the aromatic ring.[1]

Chloride Determination (The Check):
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Combustion EA gives C/H/N. To close the mass balance, Cl must be determined via Ion

Chromatography (IC) or Potentiometric Titration with AgNO₃.[1]

Self-Validating Step: The molar ratio of Cl (found via titration) to N (found via combustion)

must be 1.0 ± 0.05.

Visualization of Analytical Logic
Diagram 1: The Calculation & Validation Workflow
This flowchart illustrates the decision-making process when interpreting EA data for Pyridin-4-ol

HCl.
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Sample: Pyridin-4-ol HCl

Calculate Theoretical (Anhydrous)
C: 45.65% | H: 4.60% | N: 10.65%

Run Combustion Analysis
(C, H, N)

Compare Found vs. Theoretical

Match (± 0.4%)

Within Limits

Mismatch (> 0.4%)

Deviation

PASS: Pure Anhydrous Salt Check %H & %O

High %H, Low %C/N

Excess H

Check Cl Content (Titration)

Normal H, Low C/N

Diagnosis: Hydrate Form
(Recalculate for .H2O) Low Cl (< 26.9%)

Diagnosis: Incomplete Salt Formation
(Free Base Impurity)

Click to download full resolution via product page

Caption: Decision tree for validating Pyridin-4-ol HCl purity using Elemental Analysis data.
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Diagram 2: Tautomeric Equilibrium Context
Understanding the structure is vital for interpreting "Alternatives."[1]

Identical Elemental Composition (C5H5NO)

4-Hydroxypyridine (Enol)
Favored in Gas Phase

⇌

(Tautomerism)
4-Pyridone (Keto)

Favored in Solid/Polar Solvents
Hydrochloride Salt
(Protonated at N)

+ HCl

Click to download full resolution via product page

Caption: The keto-enol tautomerism does not affect EA calculation but dictates the protonation

site (N-atom) during salt formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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